Cas no 1849222-60-1 (Cyclopropanemethanamine, 1-(2,2-difluoroethyl)-)

• Product Name: Cyclopropanemethanamine, 1-(2,2-difluoroethyl)-
• CAS No: 1849222-60-1
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 6425091
• PubChem ID: 126843988
• Update Time: 2025-10-12

Cyclopropanemethanamine, 1-(2,2-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 1-(2,2-difluoroethyl)-
• C-[1-(2,2-Difluoro-ethyl)-cyclopropyl]-methylamine
• EN300-1931064
• 1849222-60-1
• [1-(2,2-difluoroethyl)cyclopropyl]methanamine

• Inchi： 1S/C6H11F2N/c7-5(8)3-6(4-9)1-2-6/h5H,1-4,9H2
• InChI Key： KRPJNXBEHPHDHP-UHFFFAOYSA-N
• SMILES： C1(CC(F)F)(CN)CC1

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 138.9±15.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Additional information on Cyclopropanemethanamine, 1-(2,2-difluoroethyl)-

Recent Advances in Cyclopropanemethanamine, 1-(2,2-difluoroethyl)- (CAS: 1849222-60-1) Research

Cyclopropanemethanamine, 1-(2,2-difluoroethyl)- (CAS: 1849222-60-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane and difluoroethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. The following sections provide a detailed overview of the latest findings related to this compound.

The synthesis of Cyclopropanemethanamine, 1-(2,2-difluoroethyl)- has been optimized in recent years to achieve higher yields and purity. Researchers have developed novel catalytic methods that leverage transition metal complexes to facilitate the formation of the cyclopropane ring, a key structural feature of this compound. These advancements have not only improved the scalability of the synthesis but also reduced the environmental impact of the production process. The compound's stability under physiological conditions has also been a focal point, with studies confirming its suitability for further pharmaceutical development.

Pharmacological studies have revealed that Cyclopropanemethanamine, 1-(2,2-difluoroethyl)- exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that it may have applications in the treatment of neurological disorders, such as depression and anxiety. The compound's ability to cross the blood-brain barrier efficiently has been a particularly encouraging finding, as it enhances its potential as a central nervous system (CNS) drug candidate. Further research is underway to elucidate its precise mechanism of action and to identify potential off-target effects.

In addition to its neurological applications, Cyclopropanemethanamine, 1-(2,2-difluoroethyl)- has been investigated for its role in oncology. Recent studies have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, it has shown inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in the epigenetic regulation of cancer genes. These findings position the compound as a potential lead for the development of new anticancer therapies. However, more extensive preclinical and clinical studies are required to validate these observations and assess its safety profile.

The compound's versatility as a chemical building block has also been highlighted in recent research. Its unique structural features make it an attractive intermediate for the synthesis of more complex molecules. For example, it has been used in the development of prodrugs and targeted delivery systems, where its stability and reactivity can be leveraged to enhance drug efficacy and reduce side effects. These applications underscore the broad utility of Cyclopropanemethanamine, 1-(2,2-difluoroethyl)- in medicinal chemistry.

Despite these promising developments, challenges remain in the widespread adoption of Cyclopropanemethanamine, 1-(2,2-difluoroethyl)-. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications. Future studies should also explore the compound's interactions with other therapeutic agents to identify potential synergies.

In conclusion, Cyclopropanemethanamine, 1-(2,2-difluoroethyl)- (CAS: 1849222-60-1) represents a promising area of research in chemical biology and pharmaceutical science. Its unique properties and diverse applications make it a valuable candidate for further investigation. As research progresses, it is expected that this compound will play an increasingly important role in the development of new therapeutic strategies. The ongoing studies and collaborations in this field are likely to yield significant breakthroughs in the near future.